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Compound of Interest

Compound Name: BIO5192

Cat. No.: B1667091

Welcome to the technical support center for BIO5192. This resource is designed for
researchers, scientists, and drug development professionals to address common questions
and challenges related to the stability and solubility of BIO5192 in experimental settings.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for dissolving BIO5192?

Al: BIO5192 is soluble in Dimethyl Sulfoxide (DMSO) up to 100 mM.[1] For most in vitro
applications, creating a high-concentration stock solution in DMSO is the recommended first
step.

Q2: | am observing precipitation when diluting my BI0O5192 DMSO stock solution into aqueous
media for my cell-based assay. What can | do?

A2: This is a common issue when diluting DMSO-soluble compounds into aqueous buffers.
Here are several troubleshooting steps:

e Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture
medium is low (typically < 0.5%) to avoid solvent toxicity.

» Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO
stock in your aqueous buffer. This gradual change in solvent polarity can help maintain
solubility.
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» Vortexing/Mixing: Ensure thorough mixing immediately after adding the BIO5192 solution to
the aqueous medium.

e Sonication: If precipitation persists, brief sonication of the solution can help to redissolve the
compound.[2][3]

e Warm the Solution: Gently warming the solution (e.g., to 37°C) may aid in dissolution.[2][3]
Q3: What are the recommended storage conditions for BI0O51927

A3: BIO5192 powder should be stored at -20°C. Stock solutions in DMSO can be stored at
-20°C for up to one month or at -80°C for up to six months.[2][3] To prevent degradation from
repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes.[2][3]

Q4: How should | prepare BIO5192 for in vivo animal studies?

A4: The optimal formulation for in vivo use can depend on the specific experimental
requirements. However, published studies have used the following formulations:

o A sterile powder of BIO5192 was reconstituted at 200 yg/mL in a vehicle of 10% ethanol,
36% propylene glycol, and 54% water (pH 7.0) for studies in mice.[4]

o Other potential formulations for achieving a clear solution include 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% saline, or 10% DMSO and 90% corn oil.[2][3]

It is crucial to ensure the sterility of any formulation intended for in vivo administration.

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for BIO5192.

Table 1: Physicochemical and Solubility Data for BIO5192
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Property Value Source
Molecular Weight 817.78 g/mol
Formula C38H46CIl2N6OsS
Purity >98%
Solubility in DMSO Up to 100 mM [1]
> 2.5 mg/mL (3.02 mM) in 10%
In Vivo Solubility DMSO, 40% PEG300, 5% [2]
Tween-80, 45% Saline
) - = 2.5 mg/mL (3.02 mM) in 10%
In Vivo Solubility ) [2]
DMSO, 90% Corn Oil
Table 2: Recommended Storage Conditions for BIO5192
Storage .
Form Duration Source
Temperature
Solid Powder -20°C Long-term
Stock Solution in
-20°C Up to 1 month [2][3]
DMSO
Stock Solution in
-80°C Up to 6 months [2][3]

DMSO

Experimental Protocols

Protocol 1: Preparation of a 10 mM BI05192 Stock Solution in DMSO

o Materials: BIO5192 powder, anhydrous DMSO, sterile microcentrifuge tubes.

e Procedure: a. Allow the BIO5192 vial to equilibrate to room temperature before opening to

prevent condensation. b. Weigh the desired amount of BIO5192 powder. c. Add the

appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (based on a

molecular weight of 817.78 g/mol ). d. Vortex thoroughly until the powder is completely
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dissolved. e. Aliquot the stock solution into single-use tubes to avoid repeated freeze-thaw
cycles. f. Store the aliquots at -20°C for short-term use (< 1 month) or -80°C for long-term

storage (< 6 months).
Protocol 2: Dilution of BIO5192 for In Vitro Cell-Based Assays

e Materials: 10 mM BI05192 stock solution in DMSO, sterile aqueous buffer or cell culture
medium.

e Procedure: a. Thaw a single-use aliquot of the 10 mM BIO5192 stock solution at room
temperature. b. Perform serial dilutions of the stock solution in the desired aqueous buffer or
medium to reach the final working concentration. c. Ensure the final DMSO concentration in
the assay is non-toxic to the cells (typically < 0.5%). d. Mix thoroughly by vortexing or
pipetting immediately after each dilution step. e. If precipitation is observed, refer to the
troubleshooting guide in the FAQs.

Visualizations
BI105192 Mechanism of Action

BIO5192 is a potent and selective inhibitor of integrin 0431, also known as Very Late Antigen-4
(VLA-4). It functions by disrupting the interaction between VLA-4 and its ligand, Vascular Cell
Adhesion Molecule-1 (VCAM-1). This interaction is crucial for the adhesion and trafficking of

hematopoietic stem and progenitor cells (HSPCs).
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Caption: BIO5192 inhibits the VLA-4 and VCAM-1 interaction.

Experimental Workflow for Assessing BIO5192 Solubility

This workflow outlines the steps to troubleshoot solubility issues when preparing BIO5192 for
experimental use.
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Caption: Troubleshooting workflow for BIO5192 solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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